Cas no 1783739-98-9 (1-(2-{(tert-butoxy)carbonyl(propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid)
1-(2-{(tert-butoxy)carbonyl(propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-{(tert-butoxy)carbonyl(propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid
- 1-(2-{[(tert-butoxy)carbonyl](propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid
- EN300-1882966
- 1783739-98-9
-
- Inchi: 1S/C14H25NO4/c1-10(2)15(12(18)19-13(3,4)5)9-8-14(6-7-14)11(16)17/h10H,6-9H2,1-5H3,(H,16,17)
- InChI Key: YIPNVQDULWGVEP-UHFFFAOYSA-N
- SMILES: OC(C1(CCN(C(=O)OC(C)(C)C)C(C)C)CC1)=O
Computed Properties
- Exact Mass: 271.17835828g/mol
- Monoisotopic Mass: 271.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 353
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 66.8Ų
1-(2-{(tert-butoxy)carbonyl(propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1882966-0.05g |
1-(2-{[(tert-butoxy)carbonyl](propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid |
1783739-98-9 | 0.05g |
$972.0 | 2023-09-18 | ||
| Enamine | EN300-1882966-0.1g |
1-(2-{[(tert-butoxy)carbonyl](propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid |
1783739-98-9 | 0.1g |
$1019.0 | 2023-09-18 | ||
| Enamine | EN300-1882966-0.25g |
1-(2-{[(tert-butoxy)carbonyl](propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid |
1783739-98-9 | 0.25g |
$1065.0 | 2023-09-18 | ||
| Enamine | EN300-1882966-0.5g |
1-(2-{[(tert-butoxy)carbonyl](propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid |
1783739-98-9 | 0.5g |
$1111.0 | 2023-09-18 | ||
| Enamine | EN300-1882966-1.0g |
1-(2-{[(tert-butoxy)carbonyl](propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid |
1783739-98-9 | 1g |
$1157.0 | 2023-06-02 | ||
| Enamine | EN300-1882966-2.5g |
1-(2-{[(tert-butoxy)carbonyl](propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid |
1783739-98-9 | 2.5g |
$2268.0 | 2023-09-18 | ||
| Enamine | EN300-1882966-5.0g |
1-(2-{[(tert-butoxy)carbonyl](propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid |
1783739-98-9 | 5g |
$3355.0 | 2023-06-02 | ||
| Enamine | EN300-1882966-10.0g |
1-(2-{[(tert-butoxy)carbonyl](propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid |
1783739-98-9 | 10g |
$4974.0 | 2023-06-02 | ||
| Enamine | EN300-1882966-1g |
1-(2-{[(tert-butoxy)carbonyl](propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid |
1783739-98-9 | 1g |
$1157.0 | 2023-09-18 | ||
| Enamine | EN300-1882966-5g |
1-(2-{[(tert-butoxy)carbonyl](propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid |
1783739-98-9 | 5g |
$3355.0 | 2023-09-18 |
1-(2-{(tert-butoxy)carbonyl(propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 1-(2-{(tert-butoxy)carbonyl(propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid
Introduction to 1-(2-{(tert-butoxy)carbonyl(propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid (CAS No. 1783739-98-9)
1-(2-{(tert-butoxy)carbonyl(propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid, identified by the CAS number 1783739-98-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its cyclopropane core and a functionalized side chain, which makes it a promising candidate for further investigation in medicinal applications.
The molecular structure of 1-(2-{(tert-butoxy)carbonyl(propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid incorporates several key functional groups that contribute to its unique chemical properties. The cyclopropane ring, known for its high strain energy, often serves as a scaffold in drug design due to its ability to enhance binding affinity and metabolic stability. Additionally, the presence of a tert-butoxy carbonyl group (Boc) and an amine-substituted ethyl chain suggests potential roles in peptide coupling and protease inhibition, which are critical in the development of biologically active molecules.
In recent years, there has been a surge in research focused on cyclopropane-containing compounds due to their distinctive pharmacological profiles. Studies have demonstrated that these molecules can exhibit potent activity against various biological targets, including enzymes and receptors involved in inflammation, cancer, and infectious diseases. The Boc group in 1-(2-{(tert-butoxy)carbonyl(propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid not only provides stability during synthetic processes but also influences the compound's solubility and bioavailability, making it an attractive candidate for formulation development.
One of the most compelling aspects of 1-(2-{(tert-butoxy)carbonyl(propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid is its potential as a building block for more complex drug candidates. The cyclopropane moiety can be modified to introduce additional functional groups or linked to other pharmacophores, enabling the creation of novel molecules with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where iterative design and optimization are essential for achieving desired therapeutic effects.
Recent advancements in computational chemistry have further enhanced the utility of compounds like 1-(2-{(tert-butoxy)carbonyl(propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid. Molecular modeling techniques have been employed to predict binding interactions with biological targets, providing insights into how structural modifications can improve potency and selectivity. These computational approaches complement experimental efforts, allowing researchers to screen large libraries of compounds efficiently and identify promising candidates for further validation.
The synthesis of 1-(2-{(tert-butoxy)carbonyl(propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid presents unique challenges due to the strained nature of the cyclopropane ring. However, modern synthetic methodologies have enabled the efficient construction of such molecules with high yields and purity. Techniques such as transition-metal-catalyzed reactions and enantioselective synthesis have been particularly useful in achieving the desired stereochemical outcomes, which are critical for biological activity.
From a pharmaceutical perspective, the amine-substituted ethyl chain in 1-(2-{(tert-butoxy)carbonyl(propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid offers opportunities for further derivatization. For instance, this group can be used to link other pharmacophores or to form peptidomimetics, which are designed to mimic the structure and function of natural peptides while avoiding their limitations. Such derivatives may exhibit improved pharmacokinetic properties and reduced immunogenicity, making them suitable for long-term therapeutic use.
The Boc group also plays a crucial role in protecting the amine during synthetic processes. This protection-deprotection strategy is commonly employed in multi-step syntheses to prevent unwanted side reactions and ensure high fidelity in molecular construction. Once the Boc group is removed under specific conditions, the free amine can participate in further functionalization or coupling reactions, allowing for the assembly of complex structures.
Current research trends indicate that cyclopropane-containing compounds continue to be an area of active investigation. Studies have explored their potential as antimicrobial agents, anti-inflammatory drugs, and chemotherapeutic agents. The unique electronic properties of the cyclopropane ring contribute to its ability to interact with biological targets in ways that differ from traditional pharmacophores, offering new opportunities for therapeutic intervention.
In conclusion,1-(2-{(tert-butoxy)carbonyl(propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid (CAS No. 1783739-98-9) represents a promising compound with diverse applications in pharmaceutical chemistry. Its structural features make it an excellent candidate for further exploration as a drug scaffold or building block. With ongoing advancements in synthetic methodologies and computational modeling,1-(2-{(tert-butoxy)carbonyl(propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid is poised to play a significant role in the development of next-generation therapeutics.
1783739-98-9 (1-(2-{(tert-butoxy)carbonyl(propan-2-yl)amino}ethyl)cyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)